Cas no 2137428-08-9 (3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one)

• Product Name: 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one
• CAS No: 2137428-08-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5796277
• PubChem ID: 165496123
• Update Time: 2025-10-13

3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158687
• 2137428-08-9
• 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one

• Inchi： 1S/C12H21NO2/c1-9-4-5-11(15)7-12(9)13-6-2-3-10(13)8-14/h9-10,12,14H,2-8H2,1H3/t9?,10-,12?/m0/s1
• InChI Key： QFQLYIRFBSRTGU-YZRBJQDESA-N
• SMILES： OC[C@@H]1CCCN1C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one

Recent Advances in the Study of 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS: 2137428-08-9)

The compound 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS: 2137428-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and cyclohexanone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These efforts have not only enhanced the scalability of production but also reduced environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile further underscore its clinical relevance.

Mechanistic studies have elucidated the interaction of 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one with key enzymes and receptors. For instance, it has been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in cognitive decline. Additionally, its modulation of dopamine and serotonin receptors highlights its potential in addressing mood disorders and other CNS-related conditions.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate preclinical successes into clinical applications.

In conclusion, 3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one represents a compelling candidate for further investigation in the pharmaceutical sciences. Its multifaceted pharmacological properties and synthetic accessibility make it a valuable asset in the quest for novel therapeutics. Continued research and development will be crucial to fully realize its potential and bring it closer to clinical use.